1-(3-Bromopyrrolidin-1-yl)ethanone

• IUPAC Name: 1-(3-bromopyrrolidin-1-yl)ethanone
• InChI: InChI=1S/C6H10BrNO/c1-5(9)8-3-2-6(7)4-8/h6H,2-4H2,1H3
• InChI Key: PWZFFFSSNKQIFL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(C1)Br
• Molecular Formula: C6H10BrNO
• Molecular Weight: 192.05 g/mol
• CAS No.: 1353989-43-1

Description

1-(3-Bromopyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C6H10BrNO and its molecular weight is 192.056. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Synthesis of Derivatives

  In a study by Aghazadeh et al. (2011), 1-(3-Bromopyrrolidin-1-yl)ethanone was used in the synthesis of complex compounds derived from (Z)-5-bromo-3-(1-methylpyrrolidin-2-ylidene)-3H-indole, showing its utility in creating novel organic compounds (Aghazadeh, Baradarani, Helliwell, & Joule, 2011).

• Preparation of α-Bromo Chalcones

  Budak and Ceylan (2009) demonstrated the use of similar bromopyrrolidin ethanones in the preparation of α-bromo chalcones, highlighting its role in synthesizing compounds with potential pharmacological activities (Budak & Ceylan, 2009).

• Crystal Structure Analysis

  The structural analysis of similar bromopyrrolidin ethanones was conducted by Jin (2015), providing insight into the molecular and crystallographic properties of these compounds, essential for understanding their chemical behavior (Jin, 2015).

Biological Activities

• Immunosuppressive and Immunostimulatory Effects

  Abdel‐Aziz et al. (2011) synthesized derivatives of bromopyrrolidin ethanones and found them to have potent immunosuppressive and immunostimulatory effects on macrophages and T-lymphocytes, indicating potential therapeutic applications (Abdel‐Aziz, Hamdy, Gamal-Eldeen, & Fakhr, 2011).

• Anticancer Activity

  The synthesis and evaluation of pyridine ethanone curcumin analogues by Chandru et al. (2008) showed that these compounds, derived from bromopyrrolidin ethanones, possess antiangiogenic and tumor growth inhibitory effects, suggesting their potential use in cancer therapy (Chandru, Sharada, Kumar, & Rangappa, 2008).

• Fungicidal Activity

  Liu et al. (2012) synthesized 1,5-diaryl-1H-pyrazol-3-oxy derivatives containing bromopyrrolidin ethanone moieties and evaluated their fungicidal activity, demonstrating their potential use in agriculture and pharmaceutical industries (Liu, He, Kai, Li, & Zhu, 2012).

Safety and Hazards

This compound is classified under the GHS07 hazard class. It has several hazard statements including H302, H315, H319, H332, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with skin and eyes.